4-Formyl-2-methoxy-6-nitrophenyl trifluoromethanesulfonate
Overview
Description
“4-Formyl-2-methoxy-6-nitrophenyl trifluoromethanesulfonate” is a chemical compound with the molecular formula C9H6F3NO7S . It has a molecular weight of 329.21 . The compound is an off-white solid and is stored at temperatures between 0-5°C .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H6F3NO7S/c1-19-7-3-5(4-14)2-6(13(15)16)8(7)20-21(17,18)9(10,11)12/h2-4H,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model.Physical And Chemical Properties Analysis
This compound is an off-white solid . It has a molecular weight of 329.21 . The compound is stored at temperatures between 0-5°C .Scientific Research Applications
Synthesis of Organic Compounds
4-Formyl-2-methoxy-6-nitrophenyl trifluoromethanesulfonate serves as a crucial intermediate in the synthesis of complex organic molecules. Its role in facilitating coupling reactions, metalation, and sulfonation processes is notable. For instance, it has been used in the preparation of biphenyl derivatives through metal-catalyzed reactions, indicating its versatility in constructing aromatic compounds with potential applications in pharmaceuticals and materials science (Stille et al., 2003).
Glycoscience
In glycoscience, the compound has enabled the generation of glycosyl triflates from thioglycosides, showcasing its applicability in synthesizing glycosides with good yield and selectivity. This application is crucial for the development of glycoconjugates used in drug discovery and biochemical research (Crich & Smith, 2000).
Fuel Cell Technology
The compound has been utilized in the synthesis of sulfonated polymers for fuel cell applications. Its incorporation into poly(arylene ether sulfone) copolymers has resulted in materials with high proton conductivity, demonstrating its importance in advancing fuel cell technology (Kim, Robertson, & Guiver, 2008).
Organic Synthesis Enhancements
Recent research highlights its role in facilitating organic synthesis, including the activation and conversion of various functional groups. Its use as an activator for nitrogen-containing heterocycles and in radical trifluoromethylation processes underscores its significance in expanding the toolkit for organic synthesis (Qin, Cheng, & Jiao, 2022).
Ionic Liquids
Investigations into the formation of protic ionic liquids from interactions with sulfonamides have shown the potential of 4-Formyl-2-methoxy-6-nitrophenyl trifluoromethanesulfonate in creating new ionic liquids with varied applications, including as solvents and in catalysis (Gruzdev et al., 2018).
properties
IUPAC Name |
(4-formyl-2-methoxy-6-nitrophenyl) trifluoromethanesulfonate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6F3NO7S/c1-19-7-3-5(4-14)2-6(13(15)16)8(7)20-21(17,18)9(10,11)12/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UJHAJLHOIGFTGF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OS(=O)(=O)C(F)(F)F)[N+](=O)[O-])C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6F3NO7S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90721131 |
Source
|
| Record name | 4-Formyl-2-methoxy-6-nitrophenyl trifluoromethanesulfonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90721131 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
329.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Formyl-2-methoxy-6-nitrophenyl trifluoromethanesulfonate | |
CAS RN |
1021493-52-6 |
Source
|
| Record name | 4-Formyl-2-methoxy-6-nitrophenyl trifluoromethanesulfonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90721131 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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